Cas no 312922-33-1 (Ethyl 4-amino-3-(1-naphthyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate)

• Product Name: Ethyl 4-amino-3-(1-naphthyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate
• CAS No: 312922-33-1
• MF: C₁₆H₁₄N₂O₂S₂
• MW: 330.424561023712
• MDL: MFCD02089353
• CID: 3103440
• PubChem ID: 759119
• Update Time: 2025-06-07

Ethyl 4-amino-3-(1-naphthyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• <br>Ethyl 4-amino-3-(1-naphthyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylat e
• SR-01000597038-1
• DTXSID901144204
• AKOS000266559
• ethyl4-amino-3-(naphthalen-1-yl)-2-thioxo-2,3-dihydrothiazole-5-carboxylate
• MFCD02089353
• CCG-202887
• H24146
• 312922-33-1
• Oprea1_183285
• ethyl 4-amino-3-(naphthalen-1-yl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate
• CHEMBL239973
• SR-01000597038
• ethyl 4-amino-3-(naphthalen-1-yl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate
• ALBB-006617
• SCHEMBL13236164
• ethyl 4-amino-3-naphthalen-1-yl-2-sulfanylidene-1,3-thiazole-5-carboxylate
• LS-02347
• ChemDiv1_017550
• Ethyl 4-amino-2,3-dihydro-3-(1-naphthalenyl)-2-thioxo-5-thiazolecarboxylate
• ethyl 4-amino-3-(naphthalen-1-yl)-2-thioxo-2,3-dihydrothiazole-5-carboxylate
• ethyl 4-amino-3-(naphthalen-1-yl)-2-sulfanylidene-1,3-thiazole-5-carboxylate
• HMS636N16
• EU-0033247
• STK504034
• ethyl 4-amino-3-(1-naphthyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate
• Ethyl 4-amino-3-(1-naphthyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate

• MDL： MFCD02089353
• Inchi： 1S/C16H14N2O2S2/c1-2-20-15(19)13-14(17)18(16(21)22-13)12-9-5-7-10-6-3-4-8-11(10)12/h3-9H,2,17H2,1H3
• InChI Key： KAJXFVMBPNLMQC-UHFFFAOYSA-N
• SMILES： S1C(N(C(=C1C(=O)OCC)N)C1=CC=CC2C=CC=CC1=2)=S

Computed Properties

• Exact Mass: 330.04967004Da
• Monoisotopic Mass: 330.04967004Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 113Ų

Ethyl 4-amino-3-(1-naphthyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate Security Information

• HazardClass：IRRITANT

Additional information on Ethyl 4-amino-3-(1-naphthyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate

Comprehensive Overview of Ethyl 4-amino-3-(1-naphthyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate (CAS No. 312922-33-1)

Ethyl 4-amino-3-(1-naphthyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate is a specialized organic compound with significant applications in pharmaceutical research and material science. Its unique molecular structure, featuring a thiazole core and a naphthyl substituent, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential in drug discovery, particularly in the development of antimicrobial and anti-inflammatory agents. The compound's CAS No. 312922-33-1 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature.

The growing interest in heterocyclic compounds like Ethyl 4-amino-3-(1-naphthyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate aligns with current trends in green chemistry and sustainable synthesis. Many users inquire about eco-friendly methods to produce such compounds, reflecting a broader shift toward environmentally conscious research. Additionally, the compound's potential role in cancer therapeutics has sparked discussions in academic forums, with studies exploring its mechanism of action against specific cellular targets. This aligns with the increasing demand for targeted drug delivery systems and small-molecule inhibitors in oncology.

From a structural perspective, the thioxo and carboxylate functional groups in Ethyl 4-amino-3-(1-naphthyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate contribute to its reactivity and solubility properties. These characteristics are often highlighted in queries related to structure-activity relationships (SAR) and molecular docking studies. The compound's naphthyl moiety also attracts attention due to its aromaticity and potential interactions with biological receptors, a topic frequently explored in computational chemistry and drug design.

In industrial applications, CAS No. 312922-33-1 is sometimes referenced in patents involving advanced materials and organic electronics. Its conjugated system and electron-rich regions make it a candidate for use in optoelectronic devices, such as organic light-emitting diodes (OLEDs). This connection to cutting-edge technology has led to increased searches for its synthetic pathways and purification methods, particularly among material scientists.

Quality control and analytical characterization of Ethyl 4-amino-3-(1-naphthyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate are other areas of frequent inquiry. Techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are commonly discussed in relation to this compound. Researchers often seek protocols for its spectroscopic identification and purity assessment, underscoring the importance of reproducibility in synthetic chemistry.

The compound's stability under various conditions is another hot topic, with many users searching for data on its thermal degradation and photostability. Such information is crucial for formulating long-lasting pharmaceutical preparations or durable materials. Recent advancements in accelerated stability testing have further fueled interest in these aspects, particularly among formulation scientists.

In conclusion, Ethyl 4-amino-3-(1-naphthyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate (CAS No. 312922-33-1) represents a multifaceted compound with diverse applications across chemistry and biology. Its relevance to contemporary research themes—from sustainable synthesis to precision medicine—ensures its continued prominence in scientific discourse. As exploration of functionalized thiazoles expands, this compound will likely remain a subject of intense study and innovation.